Cas no 3506-90-9 (3-(3-nitrobenzyl)-4-(3-nitrophenyl)butan-2-one)

• Product Name: 3-(3-nitrobenzyl)-4-(3-nitrophenyl)butan-2-one
• CAS No: 3506-90-9
• MF: C₁₇H₁₆N₂O₅
• MW: 328.319344520569
• CID: 919810
• PubChem ID: 260428
• Update Time: 2025-04-19

3-(3-nitrobenzyl)-4-(3-nitrophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-nitrobenzyl)-4-(3-nitrophenyl)butan-2-one
• 4-(3-nitrophenyl)-3-[(3-nitrophenyl)methyl]butan-2-one
• 3506-90-9
• DS-005068
• DTXSID60293714
• NSC-91710
• NSC91710

• Inchi： 1S/C17H16N2O5/c1-12(20)15(8-13-4-2-6-16(10-13)18(21)22)9-14-5-3-7-17(11-14)19(23)24/h2-7,10-11,15H,8-9H2,1H3
• InChI Key： VHPPSAAEDZTCTE-UHFFFAOYSA-N
• SMILES： O=C(C)C(CC1C=CC=C(C=1)[N+](=O)[O-])CC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 328.10598
• Monoisotopic Mass: 328.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 103.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids